Cas no 141023-57-6 (1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-)

1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- structure
141023-57-6 structure
Product Name:1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
CAS No:141023-57-6
MF:C13H20O4
MW:240.295504570007
CID:1308784
Update Time:2024-08-04

1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
    • Inchi: 1S/C13H20O4/c1-13(2,15)8-11(14)10-7-9(16-3)5-6-12(10)17-4/h5-7,11,14-15H,8H2,1-4H3
    • InChI Key: NWURTXVIMCHXIY-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=CC=C1OC)(O)CC(C)(O)C

Computed Properties

  • Exact Mass: 240.1362

Experimental Properties

  • Density: 1.114±0.06 g/cm3(Predicted)
  • Boiling Point: 396.3±42.0 °C(Predicted)
  • PSA: 58.92
  • pka: 14.30±0.20(Predicted)
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